Cas no 1551451-10-5 (1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid)

• Product name: 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1551451-10-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5577659

1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-(2-ethylbutyl)-
• 1-(2-Ethylbutyl)-1h-pyrrole-3-carboxylic Acid
• 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C11H17NO2/c1-3-9(4-2)7-12-6-5-10(8-12)11(13)14/h5-6,8-9H,3-4,7H2,1-2H3,(H,13,14)
• InChI Key： TYKUEMLHNSYOQY-UHFFFAOYSA-N
• SMILES： N1(CC(CC)CC)C=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 327.3±15.0 °C(Predicted)
• pka: 5.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid

1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1551451-10-5): An Overview of a Promising Compound in Medicinal Chemistry

1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1551451-10-5) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research advancements of 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid.

Chemical Structure and Synthesis: The molecular formula of 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid is C₉H₁₄N₂O₂, with a molecular weight of approximately 178.22 g/mol. The compound features a pyrrole ring, which is a five-membered heterocyclic aromatic ring containing one nitrogen atom, and a carboxylic acid functional group attached to the 3-position of the pyrrole ring. The 2-ethylbutyl substituent at the 1-position adds significant hydrophobicity and steric bulk to the molecule, influencing its solubility and biological activity.

The synthesis of 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid can be achieved through various routes, including the condensation of 2-ethylbutylamine with pyrrole followed by carboxylation. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product, making it more accessible for large-scale production and further research.

Biological Properties: One of the key areas of interest for 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid has also been investigated for its antioxidant properties. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress, which is implicated in various chronic diseases including cardiovascular disorders and neurodegenerative conditions.

Clinical Applications: The therapeutic potential of 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid has been explored in several preclinical studies. Animal models have shown that this compound can reduce inflammation and oxidative stress in tissues affected by various diseases. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid to modulate specific signaling pathways involved in inflammation and oxidative stress. The researchers found that this compound selectively targets key enzymes such as COX-2 and NADPH oxidase, thereby reducing the production of inflammatory mediators and reactive oxygen species.

Safety Profile: The safety profile of 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid is an important consideration for its potential use in therapeutic applications. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety in humans.

FUTURE DIRECTIONS: The ongoing research on 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid holds great promise for advancing our understanding of its biological mechanisms and therapeutic potential. Future studies will likely focus on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring combination therapies with other drugs to achieve synergistic effects.

In conclusion, 1-(2-ethylbutyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1551451-10-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, makes it a valuable candidate for further research and development in the treatment of various diseases.